Cas no 1157020-66-0 (N-(cyclopropylmethyl)-4-methylphthalazin-1-amine)

• Product Name: N-(cyclopropylmethyl)-4-methylphthalazin-1-amine
• CAS No: 1157020-66-0
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 4573805
• PubChem ID: 31656768
• Update Time: 2025-06-07

N-(cyclopropylmethyl)-4-methylphthalazin-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-4-methylphthalazin-1-amine

• Inchi： 1S/C13H15N3/c1-9-11-4-2-3-5-12(11)13(16-15-9)14-8-10-6-7-10/h2-5,10H,6-8H2,1H3,(H,14,16)
• InChI Key： CBDWOXDAPZGUPV-UHFFFAOYSA-N
• SMILES： C1(NCC2CC2)C2=C(C=CC=C2)C(C)=NN=1

Additional information on N-(cyclopropylmethyl)-4-methylphthalazin-1-amine

Professional Introduction to N-(cyclopropylmethyl)-4-methylphthalazin-1-amine (CAS No. 1157020-66-0)

N-(cyclopropylmethyl)-4-methylphthalazin-1-amine, identified by its Chemical Abstracts Service (CAS) number 1157020-66-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The compound's molecular structure incorporates a phthalazine core, which is a well-documented scaffold in the design of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The phthalazine ring system, characterized by its fused benzene and pyridazine rings, is known for its ability to interact with various biological targets due to its planar and aromatic nature. The presence of both methyl and cyclopropylmethyl substituents on the phthalazine ring introduces additional functional groups that can modulate the compound's pharmacokinetic properties and binding affinity to biological receptors. Specifically, the cyclopropylmethyl group is a notable feature, as it has been associated with enhanced metabolic stability and improved oral bioavailability in related compounds.

In recent years, there has been growing interest in phthalazine derivatives as potential therapeutic agents. Research has demonstrated that modifications within the phthalazine core can significantly alter the compound's biological activity. For instance, studies have shown that certain phthalazine derivatives exhibit anti-inflammatory, analgesic, and neuroprotective properties. The amine functionality at the 1-position of the phthalazine ring further enhances the compound's reactivity, allowing for further derivatization and optimization for specific therapeutic applications.

The synthesis of N-(cyclopropylmethyl)-4-methylphthalazin-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropylmethyl group necessitates careful selection of synthetic routes to avoid unwanted side products. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. Additionally, purification methods such as column chromatography and recrystallization are critical to obtaining a high-quality final product suitable for further biological evaluation.

The pharmacological profile of N-(cyclopropylmethyl)-4-methylphthalazin-1-amine has been explored in several preclinical studies. These investigations have highlighted its potential as a lead compound for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The phthalazine scaffold is known to interact with monoamine oxidase (MAO) enzymes, which play a crucial role in the metabolism of neurotransmitters like dopamine and serotonin. By modulating MAO activity, this compound may offer therapeutic benefits in conditions characterized by neurotransmitter imbalance.

Evidence from in vitro studies suggests that N-(cyclopropylmethyl)-4-methylphthalazin-1-amine exhibits inhibitory effects on MAO-B, an enzyme particularly relevant in neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) drug development. The structural features of this compound contribute to its stability within the CNS environment, allowing for prolonged activity and reduced side effects compared to earlier generations of MAO inhibitors.

Beyond its potential application in neurology, N-(cyclopropylmethyl)-4-methylphthalazin-1-amine has also shown promise in addressing inflammatory conditions. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and inflammatory bowel disease. Phthalazine derivatives have been reported to inhibit pro-inflammatory cytokine production by modulating nuclear factor kappa B (NF-κB) signaling pathways. This mechanism aligns with the compound's observed anti-inflammatory effects in animal models, suggesting its utility in developing novel anti-inflammatory therapies.

The synthesis and characterization of N-(cyclopropylmethyl)-4-methylphthalazin-1-amine have been accompanied by detailed spectroscopic analysis, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide comprehensive information about the compound's molecular structure and purity. High-resolution NMR spectroscopy has been particularly useful in confirming the connectivity of atoms within the phthalazine core and identifying the positions of substituents.

In conclusion, N-(cyclopropylmethyl)-4-methylphthalazin-1-amine(CAS No. 1157020-66-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and inflammatory conditions make it an attractive candidate for further research and development. As our understanding of phthalazine derivatives continues to evolve, compounds like this are poised to play a crucial role in shaping future therapeutic strategies.